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Established Tolerance Limits for Fluindapyr

The U.S. Environmental Protection Agency (EPA) has set maximum residue limits (tolerances) for

fluindapyr on various soybean commodities. These levels are deemed safe for consumers, including

sensitive populations like infants and children [1] [2].

The table below summarizes these tolerances:

Soybean Commodity Tolerance (parts per million, ppm)

Forage 15 ppm

Hay 30 ppm

Hulls 0.6 ppm

Seed 0.2 ppm

The EPA's risk assessment concluded that aggregate exposure to fluindapyr residues from food and drinking

water utilizes only 9% of the acute Population Adjusted Dose (aPAD) for children aged 1-2 years,

indicating a wide margin of safety for acute dietary risk [1].
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Analytical Methods for Residue Detection

Accurate risk assessment relies on robust analytical methods. A recent study developed a specific protocol

for simultaneously detecting fluindapyr and its five metabolites in fruits and vegetables, which is more

suitable for these metabolites than standard multi-residue methods [3].

The experimental workflow for this method can be visualized as follows:
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Key Experimental Protocols:

Extraction: A mixed solution of acetonitrile and water is used for extraction, deviating from the
conventional QuEChERS method which uses acetonitrile and salting out. This was found to be more

effective for the water-soluble metabolites of fluindapyr [3].
Cleanup and Enrichment: The extract is purified and concentrated using Solid-Phase Extraction
(SPE) with a mixed-mode cation exchange (MCX) cartridge [3].
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Instrumental Analysis: Detection and quantification are performed using Ultrahigh-Performance
Liquid Chromatography-Tandem Mass Spectrometry (UHPLC-MS/MS). The method was
validated according to Chinese and EU pesticide method guidelines, confirming its reliability [3].

Gaps in Comparative Data and Brotoxicity

The search results reveal two main areas where information for a direct comparison is lacking:

No Direct Performance Comparison: The available sources focus on fluindapyr's tolerance levels
and analytical methods, but do not provide experimental data comparing its efficacy or residual profile

directly against other SDHI fungicides or alternatives [3] [1] [2].
Emerging Data on Environmental Toxicity: While the EPA has assessed dietary risk as low, an

ecotoxicology study indicates that fluindapyr can be toxic to earthworms (Eisenia fetida), a key
non-target soil organism. This highlights the importance of considering environmental health in a

comprehensive risk assessment, even if it falls outside the immediate scope of food residue risk [4].
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The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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